Cas no 891854-14-1 (3-(4-Hydroxypiperidin-1-yl)benzonitrile)

• Product Name: 3-(4-Hydroxypiperidin-1-yl)benzonitrile
• CAS No: 891854-14-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 2122586
• Update Time: 2023-08-04

3-(4-Hydroxypiperidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxypiperidin-1-yl)benzonitrile
• 3-(4-Hydroxypiperidin-1-yl)benzonitrile

• Inchi： 1S/C12H14N2O/c13-9-10-2-1-3-11(8-10)14-6-4-12(15)5-7-14/h1-3,8,12,15H,4-7H2
• InChI Key： IZWTVCANJJBTRC-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=CC=C(C#N)C=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Topological Polar Surface Area: 47.3